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Compound of Interest

tert-Butyl (6-methoxypyridin-3-
Compound Name:
yl)carbamate

Cat. No.: B065652

For Researchers, Scientists, and Drug Development Professionals

This document provides essential information and standardized protocols for the safe handling,
storage, and use of tert-Butyl (6-methoxypyridin-3-yl)carbamate. This compound is a key
intermediate in medicinal chemistry and drug development, primarily utilized as a protected
form of 5-amino-2-methoxypyridine. Adherence to these guidelines is crucial for ensuring
personnel safety, maintaining compound integrity, and achieving reproducible experimental
outcomes.

Chemical and Physical Properties

The properties of tert-Butyl (6-methoxypyridin-3-yl)carbamate are summarized below.
Proper understanding of these characteristics is fundamental to its safe handling and
application.
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Property Value Reference

[INDOFINE Chemical
CAS Number 183741-80-2

Company]
Molecular Formula C11H16N203 [PubChem]
Molecular Weight 224.26 g/mol [PubChem]
Appearance White to off-white solid [Fisher Scientific]
Insoluble in water. Soluble in
Solubility alcohols, chloroform, and [ChemicalBook]

methylene chloride.

- Stable under recommended ) S
Stability N [Fisher Scientific]
storage conditions.

Note: Properties such as melting point and boiling point are not consistently reported for this
specific isomer in the reviewed literature; data often pertains to related carbamate compounds.

Safety and Handling Protocols

All handling of this chemical should be performed by trained personnel in a laboratory setting.

Engineering Controls

o Work in a well-ventilated area.

o Use a certified chemical fume hood when handling the solid powder to avoid inhalation of
dust.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or glasses.

e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves
before use.
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» Skin and Body Protection: Wear a lab coat and long-sleeved clothing. Ensure skin is not
exposed.

Safe Handling Procedure

o Read and understand the Safety Data Sheet (SDS) before use.
e Ensure a safety shower and eyewash station are readily accessible.

» Avoid formation of dust when handling the solid. [Fisher Scientific] Use appropriate weighing
techniques (e.g., weighing paper, enclosed balance).

e Avoid contact with skin, eyes, and clothing. [TCI Chemicals]
e Avoid ingestion and inhalation. [Fisher Scientific]
e Wash hands thoroughly with soap and water after handling. [TCI Chemicals]

» Do not eat, drink, or smoke in the laboratory.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist. [Fisher Scientific]

e In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical advice. [TCI Chemicals]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and consult a physician. [TCI Chemicals]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person and seek immediate medical attention.
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Diagram 1: General workflow for the safe handling of tert-Butyl (6-methoxypyridin-3-
yl)carbamate.

Storage Protocols

Proper storage is essential to maintain the chemical's integrity and prevent degradation.

Recommended Storage Conditions

o Keep the container tightly closed and sealed. [Fisher Scientific]
o Store in a dry, cool, and well-ventilated place. [Fisher Scientific]
o For long-term stability, some suppliers recommend refrigeration (2-8 °C). [BOC Sciences]

o Store under an inert gas atmosphere (e.g., Argon or Nitrogen) to prevent potential reactions
with air or moisture. [TCI Chemicals]

Incompatible Materials and Conditions to Avoid

o Strong Oxidizing Agents: Avoid contact with strong oxidizing agents. [Fisher Scientific]
e Acids: The Boc protecting group is labile to strong acids.

« Conditions to Avoid: Protect from moisture, heat, and direct light.

Application Protocol: Boc Group Deprotection

A primary application of this compound is as a protected amine. The following protocol details
the removal of the tert-butoxycarbonyl (Boc) protecting group using trifluoroacetic acid (TFA) to
yield 5-amino-2-methoxypyridine.

Materials

 tert-Butyl (6-methoxypyridin-3-yl)carbamate
e Dichloromethane (DCM), anhydrous

 Trifluoroacetic acid (TFA)
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Saturated sodium bicarbonate (NaHCOs3) solution
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (NazSO4) or magnesium sulfate (MgSQOa)

Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Experimental Procedure

Dissolution: Dissolve tert-Butyl (6-methoxypyridin-3-yl)carbamate in anhydrous DCM
(approx. 0.1-0.5 M concentration) in a round-bottom flask equipped with a magnetic stir bar.
[BenchChem]

Cooling: Cool the solution to 0 °C using an ice bath.

Acid Addition: Slowly add TFA dropwise to the stirred solution. Acommon ratio is a 1:1
mixture of DCM:TFA (v/v). [BenchChem]

Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-3 hours.

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS
until the starting material is fully consumed. [BenchChem]

Work-up - Quenching: Once the reaction is complete, carefully pour the mixture into a flask
containing a stirred, saturated solution of NaHCOs to neutralize the excess TFA. Caution:
This will generate COz2 gas; perform this step slowly in a fume hood.

Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer
with DCM (3x).

Washing: Combine the organic layers and wash sequentially with water and then brine.

Drying and Concentration: Dry the combined organic layer over anhydrous Na2SOa or
MgSOa. Filter off the drying agent and concentrate the filtrate under reduced pressure to
yield the crude amine product.
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« Purification: The resulting 5-amino-2-methoxypyridine can be purified further by column
chromatography or recrystallization if necessary.
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Diagram 2: Experimental workflow for the Boc deprotection of tert-Butyl (6-methoxypyridin-3-
yl)carbamate.

 To cite this document: BenchChem. [Application Notes and Protocols: tert-Butyl (6-
methoxypyridin-3-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065652#handling-and-storage-of-tert-butyl-6-
methoxypyridin-3-yl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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